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Compound of Interest

Compound Name: SM1-71

CAS No.: 2088179-99-9

Cat. No.: B610880 Get Quote

Executive Safety Summary
SM1-71 is a potent, multi-targeted covalent kinase inhibitor (primary target: TAK1,

= 160 nM) containing a reactive acrylamide warhead. Unlike reversible inhibitors, SM1-71
forms irreversible covalent bonds with cysteine residues (e.g., DFG-1 Cys in TAK1).

Critical Hazard Profile:

Mechanism: Irreversible alkylation of proteins.

Potency: Nanomolar cytotoxicity (

values < 100 nM in sensitive lines).[1]

Sensitization Risk: High. The acrylamide moiety acts as a Michael acceptor, posing a

significant risk of allergic skin sensitization and potential respiratory sensitization if

aerosolized.

Operational Band: Treat as SafeBridge Band 4 (High Potency/Low OEL) due to lack of

established occupational exposure limits (OELs) and irreversible mechanism.

Risk Assessment & Biological Rationale
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Effective safety relies on understanding the chemical behavior of the compound. SM1-71 is not

just toxic; it is chemically reactive.

Feature Safety Implication

Acrylamide Warhead

Electrophilic reactivity. Can covalently modify

skin proteins, leading to haptenization and

severe allergic dermatitis. Standard latex gloves

are insufficient.

Nanomolar Potency

Minute quantities (invisible dust) are biologically

active. Inhalation of powder can lead to

systemic kinase inhibition.

Polypharmacology

Inhibits TAK1, SRC, FGFR1, and MAP2K1/2.[2]

Accidental exposure affects multiple signaling

nodes simultaneously, complicating medical

management.

Personal Protective Equipment (PPE) Matrix
Respiratory & Engineering Controls (Primary Barrier)[3]

Solid State (Powder): Handling must occur within a certified chemical fume hood or a Class

II Biological Safety Cabinet (BSC).

Static Control: Use an anti-static gun or ionizer before weighing to prevent powder

dispersal.

Solution State (DMSO/Media): Fume hood recommended. If working on the open bench

(e.g., microscopy), use a tightly sealed vessel.

Personal Protective Equipment (Secondary Barrier)[3]
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Zone Requirement Technical Specification

Hand Protection Double Gloving (Nitrile)

Inner: 4 mil Nitrile (Bright color

for contrast).Outer: 5-8 mil

Nitrile (Long cuff).Rationale:

DMSO permeates nitrile; the

double layer prevents the

dissolved inhibitor from

reaching the skin via the

solvent vector.

Eye Protection Chemical Goggles

ANSI Z87.1 compliant. Side

shields are minimum; goggles

preferred for solubilization to

prevent splash entry.

Body Protection Lab Coat + Tyvek Sleeves

Standard cotton lab coat is

minimum. Disposable Tyvek

sleeve covers are required

when reaching into the hood to

prevent wrist exposure.

Operational Protocols
Protocol A: Safe Solubilization (Reconstitution)
Objective: Convert the high-risk solid powder into a manageable stock solution (typically 10 mM

in DMSO) without aerosol generation.

Preparation:

Calculate the required DMSO volume before opening the vial.

Formula:

Note: SM1-71 MW

500-550 g/mol (Check specific batch CoA).
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Environment: Place the vial in a weighted holder inside the fume hood.

Solvent Addition:

Gently tap the vial to settle powder.

Inject DMSO slowly down the side of the vial wall using a P1000 pipette.

Do not vortex open vials. Cap tightly, seal with Parafilm, then vortex or sonicate.

Aliquoting:

Immediately dispense into single-use aliquots (e.g., 20-50

L) to avoid freeze-thaw cycles which can degrade the acrylamide warhead.

Store at -80°C (Stable for 6 months).

Protocol B: Spill Management (Covalent Inhibitors)
Standard spill kits are insufficient because they do not deactivate the reactive warhead.

Evacuate & Isolate: If powder is spilled outside the hood, evacuate the immediate area for 15

minutes to allow aerosols to settle.

Deactivation Solution: Prepare a fresh solution of 10% Sodium Thiosulfate or 1N NaOH (mild

base accelerates hydrolysis of the acrylamide).

Cleanup:

Cover spill with absorbent pads dampened with the deactivation solution.

Allow contact time (10-15 mins) for the nucleophilic thiosulfate to scavenge the

electrophilic warhead.

Double-bag waste as "Hazardous Chemical Waste" (Incineration required).

Mechanism & Workflow Visualization
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Figure 1: SM1-71 Handling & Mechanism Logic
This diagram illustrates the dual-track safety logic: preventing physical exposure to the reactive

warhead and understanding the biological consequence of exposure (irreversible inhibition).

SM1-71 (Solid)

Acrylamide Warhead
(Electrophile)Contains

Solubilization (DMSO)

Protocol A

Risk: Sensitization &
Irreversible BindingCauses

Target: TAK1 (Cys DFG-1)

Covalent Bond
(Michael Addition)

PPE: Double Nitrile +
Fume Hood

Mitigated by

Experimental Use Inhibits NF-kB/MAPKBlocks Cell Death / CytotoxicityResult

Click to download full resolution via product page

Caption:Figure 1. Operational safety logic for SM1-71. The red path highlights the chemical

reactivity risk (acrylamide warhead) requiring specific PPE barriers to prevent irreversible

biological alkylation.

Waste Disposal & Deactivation
Liquids: Collect all DMSO/media waste containing SM1-71 in a dedicated carboy labeled

"Toxic/Covalent Inhibitor." Do not mix with bleach (potential reaction with DMSO).

Solids: Pipette tips, tubes, and gloves must be disposed of as solid hazardous waste, not

regular trash.

Decontamination: Wipe down work surfaces with 70% Ethanol followed by a water rinse. For

gross contamination, use the Thiosulfate method described in Protocol B.

References
Rao, S., et al. (2019).[3][4][5] "A Multitargeted Probe-based Strategy to Identify Signaling

Vulnerabilities in Cancers."[3][4] Cell Chemical Biology, 26(6), 818-829.[3]

Tan, L., et al. (2017).[3] "Development of Covalent Inhibitors that Can Overcome Resistance

to First-Generation TAK1 Inhibitors." Bioorganic & Medicinal Chemistry, 25(3), 838-846.[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b610880?utm_src=pdf-body
https://www.benchchem.com/product/b610880?utm_src=pdf-body-img
https://www.benchchem.com/product/b610880?utm_src=pdf-body
https://www.benchchem.com/product/b610880?utm_src=pdf-body
https://www.cancer-research-network.com/2020/09/01/sm1-71-is-a-multi-targeted-kinase-inhibitor-with-anti-cancer-activity/
https://www.researchgate.net/figure/Characterizing-the-mechanism-of-SM1-71-associated-cytotoxicity-in-H23-KRAS-G12C-cells_fig2_331667232
https://pmc.ncbi.nlm.nih.gov/articles/PMC7248381/
https://www.cancer-research-network.com/2020/09/01/sm1-71-is-a-multi-targeted-kinase-inhibitor-with-anti-cancer-activity/
https://www.researchgate.net/figure/Characterizing-the-mechanism-of-SM1-71-associated-cytotoxicity-in-H23-KRAS-G12C-cells_fig2_331667232
https://www.cancer-research-network.com/2020/09/01/sm1-71-is-a-multi-targeted-kinase-inhibitor-with-anti-cancer-activity/
https://www.cancer-research-network.com/2020/09/01/sm1-71-is-a-multi-targeted-kinase-inhibitor-with-anti-cancer-activity/
https://www.cancer-research-network.com/2020/09/01/sm1-71-is-a-multi-targeted-kinase-inhibitor-with-anti-cancer-activity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SafeBridge Consultants. (2023). "Potent Compound Safety: Categorization and Handling

Guidelines." Occupational Health & Safety.

MedChemExpress. (2024).[6] "SM1-71 Product Safety Data Sheet (SDS)."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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